Cas no 98983-40-5 (9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-1,9-dihydro-6H-purin-6-one)

• Product Name: 9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-1,9-dihydro-6H-purin-6-one
• CAS No: 98983-40-5
• MF: C₁₀H₁₁FN₄O₄
• MW: 270.217145204544
• CID: 62024
• PubChem ID: 135778987
• Update Time: 2025-04-18

9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-1,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-1,9-dihydro-6H-purin-6-one
• SCHEMBL8629175
• 98983-40-5

• Inchi： 1S/C10H11FN4O4/c11-5-7(17)4(1-16)19-10(5)15-3-14-6-8(15)12-2-13-9(6)18/h2-5,7,10,16-17H,1H2,(H,12,13,18)/t4-,5+,7-,10-/m1/s1
• InChI Key： NRVOTDBYJXFINS-GQTRHBFLSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC=NC1=2)=O)O

Computed Properties

• Exact Mass: 270.076
• Monoisotopic Mass: 270.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 2.01
• Boiling Point: 744.8 °C at 760 mmHg
• Flash Point: 744.8 °C at 760 mmHg
• Refractive Index: 1.81
• PSA: 113.26000
• LogP: -1.29170